Cas no 96314-86-2 (Oxazolo[4,5-c]quinoline-2(3H)-thione, 7,9-dimethyl-)

• Product Name: Oxazolo[4,5-c]quinoline-2(3H)-thione, 7,9-dimethyl-
• CAS No: 96314-86-2
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• CID: 734741
• PubChem ID: 71331381
• Update Time: 2025-04-19

Oxazolo[4,5-c]quinoline-2(3H)-thione, 7,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-c]quinoline-2(3H)-thione, 7,9-dimethyl-
• 7,9-dimethyl-3H-[1,3]oxazolo[4,5-c]quinoline-2-thione
• DTXSID80759968
• 96314-86-2
• 7,9-Dimethyl[1,3]oxazolo[4,5-c]quinoline-2(3H)-thione

• Inchi： 1S/C12H10N2OS/c1-6-3-7(2)10-8(4-6)13-5-9-11(10)15-12(16)14-9/h3-5H,1-2H3,(H,14,16)
• InChI Key： QIEZOSZYUARVBJ-UHFFFAOYSA-N
• SMILES： S=C1NC2=CN=C3C=C(C)C=C(C)C3=C2O1

Computed Properties

• Exact Mass: 230.05138412g/mol
• Monoisotopic Mass: 230.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.2Ų